8-Azaadenine
Overview
Description
8-Azaadenine, also known as 6-Amino-8-azapurine or 8-Aza-6-aminopurine, is a purine analog . It has an empirical formula of C4H4N6 and a molecular weight of 136.11 . It is known to function as an antimetabolite and is easily incorporated into ribonucleic acids .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring fused to an imidazole ring . The empirical formula is C4H4N6, and the molecular weight is 136.11 . The InChI string is InChI=1S/C4H4N6/c5-3-2-4(7-1-6-3)9-10-8-2/h1H,(H3,5,6,7,8,9,10) .
Chemical Reactions Analysis
This compound has been studied for its interconversion with other compounds. For instance, a study showed significant differences in NMR spectra between newly synthesized N6-arylhydrazone-8-azaadenine derivatives and previously synthesized analogues .
Physical And Chemical Properties Analysis
This compound is a solid substance with a molecular weight of 136.11 . It has a melting point of over 300°C . It is soluble in 1 M NaOH, forming a clear, colorless to faintly yellow solution .
Scientific Research Applications
Adsorption on Silver Nanoparticles 8-Azaadenine (8AA) has been studied for its adsorption characteristics on silver nanoparticles. It was found that 8AA adsorbs onto these nanoparticles via its N3 and N9 atoms in a manner similar to adenine. This finding is significant for nanoparticle-mediated drug delivery strategies involving 8-azapurines or similar molecules with biological activities (Harroun et al., 2018).
pH-Controlled Photodynamics The pH-controlled intersystem crossing process of 9H this compound (8-AA) in aqueous solution has been reported. This property of 8-AA, which varies with its protonation state, indicates potential use as a pH-sensitized photodynamic therapy agent (Zhou et al., 2019).
Mechanisms of Triplet Excited State Population The photophysics of this compound (8-AA) and the mechanisms for populating its lowest triplet state have been explored. Understanding these mechanisms is crucial for applications in sensitizing molecular oxygen (Gobbo & Borin, 2012).
Quantitative Structure Activity Relationship (QSAR) Studies QSAR studies of this compound have been conducted, particularly as antagonists for the A1 receptor. These studies provide insights into the structural features of these compounds that are relevant for their interaction with A1 receptors, useful in drug design (Afiuni-Zadeh & Azimi, 2010).
Redox Chemistry The redox chemistry of this compound has been investigated using pulse radiolysis technique. This study provides insights into the oxidative and reductive properties of 8AA, which are important for its potential biological activities (Pramod et al., 2006).
Study on Action Mechanism with DNA The interaction mechanisms of this compound and its metal complexes with DNA have been explored. This research helps understand how this compound can influence DNA structure and function, which is relevant in various biological and medicinal contexts (Xi et al., 2006).
Spectroscopic Characterization Infrared and Raman spectroscopy have been used to study this compound, offering detailed insights into its molecular structure and behavior (Pandey et al., 1993).
Safety and Hazards
Mechanism of Action
Target of Action
8-Azaadenine, a purine analog, primarily targets the metabolic processes of living organisms . It closely resembles guanine and competes with it in the metabolism of living organisms .
Mode of Action
This compound interacts with its targets by being incorporated into ribonucleic acids . It is metabolized to nucleotides of this compound and 8-azaguanine and incorporated into polynucleotides . The compound’s interaction with DNA has also been studied, revealing that it can form complexes with metal ions like Co2+ and Cu2+ .
Biochemical Pathways
This compound affects the purine synthesis pathway. It inhibits purine synthesis de novo . In cell cultures, both this compound and the structurally related nucleoside, 8-azainosine, were metabolized to nucleotides of this compound and 8-azaguanine and incorporated into polynucleotides .
Pharmacokinetics
Its molecular weight is known to be 1361148 , which may influence its bioavailability and distribution in the body.
Result of Action
The molecular and cellular effects of this compound’s action include the retardation of some malignant neoplasms when administered to tumors in animals . It shows antineoplastic activity and has been used in the treatment of acute leukemia .
properties
IUPAC Name |
2H-triazolo[4,5-d]pyrimidin-7-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N6/c5-3-2-4(7-1-6-3)9-10-8-2/h1H,(H3,5,6,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRYKDUPGBWLLHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=NNN=C2C(=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0061537 |
Source
|
| Record name | 1H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0061537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1123-54-2 |
Source
|
| Record name | 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1123-54-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Azaadenine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001123542 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 8-Azaadenine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=32797 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1H-1,2,3-Triazolo[4,5-d]pyrimidin-7-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0061537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-amino-1H-triazolo[4,5-d]pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.069 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 8-AZAADENINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WPP3R9U93J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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